5-(4-chlorophenyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-1,3,4-oxadiazol-2-amine

• IUPAC Name: 5-(4-chlorophenyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C16H11ClN4O2S/c1-22-11-6-7-12-13(8-11)24-16(18-12)19-15-21-20-14(23-15)9-2-4-10(17)5-3-9/h2-8H,1H3,(H,18,19,21)
• InChI Key: FONFKNCXPXGJJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)NC3=NN=C(O3)C4=CC=C(C=C4)Cl
• Molecular Formula: C16H11ClN4O2S
• Molecular Weight: 358.8 g/mol

Description

5-(4-chlorophenyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-1,3,4-oxadiazol-2-amine is a chemical compound that has gained significant attention in the scientific research community due to its potential application in the field of medicine. This compound possesses unique properties that make it a promising candidate for the development of new drugs.

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial Activities : A study detailed the synthesis of novel 1,3,4-triazole derivatives, including a compound structurally related to the one of interest, demonstrating good to moderate antimicrobial activities against various test microorganisms. This highlights the compound's potential application in developing new antimicrobial agents (Bektaş et al., 2007).

• Anticancer Evaluation : Research on the synthesis of 1,2,4-oxadiazole derivatives, including those structurally similar to the compound , tested their anticancer activity against human cancer cell lines. The results indicate promising applications in anticancer drug development (Yakantham et al., 2019).

• Nematocidal Activity : A study synthesized novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide moiety, demonstrating significant nematocidal activity against Bursaphelenchus xylophilus. These findings suggest the compound's utility in agricultural pest control (Liu et al., 2022).

• Antiviral Activity : Synthesis of 1,3,4-thiadiazole sulfonamides based on a similar structural framework showed certain anti-tobacco mosaic virus activity, indicating potential applications in antiviral research (Chen et al., 2010).